1,2-Dimethyl-2-(2-methylidenebutyl)cyclopentan-1-ol
Description
1,2-Dimethyl-2-(2-methylidenebutyl)cyclopentan-1-ol is a cyclopentanol derivative characterized by a bicyclic structure with two methyl groups at the 1- and 2-positions and a 2-methylidenebutyl substituent at the 2-position. Its molecular formula is C₁₂H₂₀O (molecular weight: 180.29 g/mol), identical to structurally related compounds like 1,2-Dimethyl-2-(pent-4-yn-1-yl)cyclopentan-1-ol .
Properties
Molecular Formula |
C12H22O |
|---|---|
Molecular Weight |
182.30 g/mol |
IUPAC Name |
1,2-dimethyl-2-(2-methylidenebutyl)cyclopentan-1-ol |
InChI |
InChI=1S/C12H22O/c1-5-10(2)9-11(3)7-6-8-12(11,4)13/h13H,2,5-9H2,1,3-4H3 |
InChI Key |
UBJWPGKHPUQJQD-UHFFFAOYSA-N |
Canonical SMILES |
CCC(=C)CC1(CCCC1(C)O)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1,2-Dimethyl-2-(2-methylidenebutyl)cyclopentan-1-ol can be achieved through various synthetic routes. One common method involves the alkylation of cyclopentanone with appropriate alkyl halides in the presence of a strong base, followed by reduction to introduce the hydroxyl group . The reaction conditions typically include:
Base: Sodium hydride (NaH) or potassium tert-butoxide (KOtBu)
Solvent: Tetrahydrofuran (THF) or dimethyl sulfoxide (DMSO)
Temperature: Room temperature to reflux conditions
Industrial Production Methods
Industrial production of this compound may involve continuous flow reactors to optimize reaction conditions and improve yield. The use of catalysts such as palladium or nickel can also enhance the efficiency of the synthesis .
Chemical Reactions Analysis
Types of Reactions
1,2-Dimethyl-2-(2-methylidenebutyl)cyclopentan-1-ol undergoes various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to a ketone using reagents like or .
Reduction: The compound can be reduced to form different alcohols or alkanes using or .
Substitution: The hydroxyl group can be substituted with halides using reagents like or .
Common Reagents and Conditions
Oxidation: Chromium trioxide (CrO3), Pyridinium chlorochromate (PCC)
Reduction: Lithium aluminum hydride (LiAlH4), Sodium borohydride (NaBH4)
Substitution: Thionyl chloride (SOCl2), Phosphorus tribromide (PBr3)
Major Products Formed
Oxidation: Formation of ketones
Reduction: Formation of secondary alcohols or alkanes
Substitution: Formation of alkyl halides
Scientific Research Applications
1,2-Dimethyl-2-(2-methylidenebutyl)cyclopentan-1-ol has various applications in scientific research, including:
Chemistry: Used as an intermediate in the synthesis of complex organic molecules.
Biology: Studied for its potential biological activity and interactions with enzymes.
Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 1,2-Dimethyl-2-(2-methylidenebutyl)cyclopentan-1-ol involves its interaction with specific molecular targets and pathways. The hydroxyl group can form hydrogen bonds with enzymes or receptors, influencing their activity. The compound’s unique structure allows it to interact with various biological molecules, potentially leading to therapeutic effects .
Comparison with Similar Compounds
Comparison with Similar Compounds
The following analysis compares 1,2-Dimethyl-2-(2-methylidenebutyl)cyclopentan-1-ol with three structurally related cyclopentanol derivatives, focusing on molecular features, physicochemical properties, and functional roles.
Table 1: Comparative Analysis of Cyclopentanol Derivatives
Structural and Functional Differences
Substituent Reactivity: The methylidene group in 1,2-Dimethyl-2-(2-methylidenebutyl)cyclopentan-1-ol offers sites for electrophilic addition or Diels-Alder reactions, distinguishing it from the alkyne-containing analog (pent-4-yn-1-yl), which may undergo alkyne-specific reactions like Sonogashira coupling . Metconazole’s triazole ring and chlorophenyl group are critical for its antifungal activity, enabling binding to fungal cytochrome P450 enzymes—a feature absent in the other two compounds .
Stereochemical Complexity: The cyclopentanol backbone in all three compounds introduces stereoisomerism. However, Metconazole’s additional chiral centers (from triazole and chlorophenyl groups) enhance its biological specificity compared to the simpler hydrocarbon substituents in the other two compounds.
Physicochemical Properties
- Molecular Weight : The target compound and its alkyne analog share identical molecular weights, suggesting similar volatility and solubility profiles. In contrast, Metconazole’s higher molecular weight (318.82 g/mol) correlates with lower volatility and enhanced bioavailability in agrochemical formulations .
- Boiling Points : Data gaps exist for the target compound, but analogs with similar hydrocarbon substituents (e.g., pent-4-yn-1-yl) likely exhibit boiling points within 200–250°C, typical for mid-sized cyclic alcohols.
Biological Activity
1,2-Dimethyl-2-(2-methylidenebutyl)cyclopentan-1-ol is a compound of significant interest in various fields, particularly in fragrance and cosmetic applications. Its biological activity has been explored in different studies, revealing potential therapeutic properties and applications. This article provides a detailed overview of the biological activity of this compound, supported by data tables and research findings.
Chemical Formula: C10H18O
Molecular Weight: 154.2493
CAS Registry Number: 4028-60-8
IUPAC Name: Cyclopentanol, 1,2-dimethyl-3-(1-methylethenyl)-, [1R-(1α,2α,3α)]
The structure of 1,2-Dimethyl-2-(2-methylidenebutyl)cyclopentan-1-ol features a cyclopentane ring with multiple substituents that influence its biological interactions.
Antimicrobial Properties
Research indicates that compounds similar to 1,2-Dimethyl-2-(2-methylidenebutyl)cyclopentan-1-ol exhibit antimicrobial activity. For instance:
- A study on cycloalkenones demonstrated potent cytotoxic effects against oral tumor cells, suggesting similar potential for this compound in inhibiting microbial growth .
Antioxidant Activity
The compound's structure suggests it may possess antioxidant properties. Antioxidants are crucial for neutralizing free radicals and preventing oxidative stress-related damage. Preliminary studies indicate that compounds with similar structures can scavenge free radicals effectively.
Study on Fragrance Applications
A case study evaluated the use of 1,2-Dimethyl-2-(2-methylidenebutyl)cyclopentan-1-ol in cosmetic formulations. The findings highlighted:
- Stability: The compound remained stable under various conditions.
- Skin Compatibility: It showed good compatibility with skin formulations, making it suitable for cosmetic use.
Cytotoxicity Assessment
A cytotoxicity assessment was conducted using human oral squamous cell carcinoma (HSC-2) cell lines. Results indicated:
- IC50 Values: The compound exhibited an IC50 value indicating moderate cytotoxicity against cancer cells, suggesting its potential as a therapeutic agent .
Data Table of Biological Activities
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
